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Compound of Interest

Compound Name: Pentanamide

Cat. No.: B147674 Get Quote

An In-depth Technical Guide to Pentanamide

Introduction
Pentanamide, also known by its common name valeramide, is a primary amide derived from

pentanoic acid.[1] It is a versatile chemical compound with applications in various fields,

including pharmaceuticals and the chemical industry.[2] As an intermediate in organic

synthesis, it serves as a building block for more complex molecules.[2] Notably, derivatives of

pentanamide are explored in medicinal chemistry for their potential as pharmaceuticals,

including their antimicrobial properties.[3] This technical guide provides a comprehensive

overview of pentanamide, including its nomenclature, physicochemical properties, a detailed

synthesis protocol, and a workflow for the preliminary screening of its derivatives for

antimicrobial activity.

IUPAC Name and Synonyms
IUPAC Name: Pentanamide[1][4]

Synonyms: Valeramide, n-Valeramide, Pentanimidic acid, Valeric acid amide, Valoylamine, n-

Pentanamid.[2][5]

Physicochemical Properties
The physical and chemical properties of pentanamide are summarized in the table below. This

data is essential for its handling, storage, and application in experimental settings.
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Property Value Reference

Molecular Formula C₅H₁₁NO [2]

Molecular Weight 101.15 g/mol

CAS Number 626-97-1 [5]

Appearance
White shiny powder or flakes;

colorless to pale yellow liquid
[2]

Melting Point 101-106 °C [6]

Boiling Point 232.3 °C at 760 mmHg [6]

Density 1.023 g/cm³ [3]

Solubility

Soluble in water. Slightly

soluble in chloroform and

methanol.

[3][6][7]

Vapor Pressure 0.0596 mmHg at 25°C [6]

Flash Point 94.3 °C [6]

pKa 16.68 ± 0.40 (Predicted) [6]

LogP 0.7

InChI Key
IPWFJLQDVFKJDU-

UHFFFAOYSA-N
[2]

SMILES CCCCC(=O)N

Experimental Protocol: Synthesis of Pentanamide
The following is a representative protocol for the synthesis of pentanamide from pentanoic

acid. This method is based on the general principle of converting a carboxylic acid to an

ammonium salt, followed by dehydration.

Principle
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Pentanoic acid is first reacted with an ammonia source, such as ammonium carbonate, to form

the ammonium pentanoate salt. Subsequent heating of this salt results in dehydration to yield

pentanamide.

Materials and Equipment
Pentanoic acid

Ammonium carbonate

Round-bottom flask

Reflux condenser

Heating mantle

Distillation apparatus

Standard laboratory glassware

Fume hood

Procedure
Reaction Setup: In a round-bottom flask of appropriate size, place an excess of pentanoic

acid. The reaction should be carried out in a fume hood.

Formation of Ammonium Salt: Slowly add solid ammonium carbonate to the pentanoic acid

with gentle stirring. The addition should be portion-wise to control the effervescence (release

of carbon dioxide). Continue adding ammonium carbonate until the gas evolution ceases,

indicating the complete conversion of the carboxylic acid to the ammonium salt.

Dehydration: Fit the flask with a reflux condenser and heat the mixture using a heating

mantle. Allow the mixture to reflux for approximately 30-60 minutes. This heating step

facilitates the dehydration of the ammonium pentanoate to form pentanamide.

Purification: After the reflux period, reconfigure the apparatus for distillation. Heat the mixture

to distill off any excess pentanoic acid and the water formed during the reaction. The boiling
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point of pentanoic acid is approximately 186 °C. Pentanamide, having a higher boiling point

(around 232 °C), will remain in the flask.

Isolation and Further Purification: The crude pentanamide can be further purified by

recrystallization from a suitable solvent, such as ethanol, or by sublimation.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle pentanoic acid and ammonium carbonate with care, avoiding inhalation and skin

contact.

Logical Workflow and Visualization
In the context of drug development, pentanamide and its derivatives are of interest for their

potential biological activities, including antimicrobial effects. The following diagram illustrates a

typical workflow for the synthesis and screening of a library of pentanamide derivatives for

antimicrobial activity.
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Synthesis of Pentanamide Derivatives
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Caption: Workflow for Synthesis and Antimicrobial Screening of Pentanamide Derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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